3-(dimethylsulfamoyl)-N-(3-iodophenyl)benzamide

• IUPAC Name: 3-(dimethylsulfamoyl)-N-(3-iodophenyl)benzamide
• InChI: InChI=1S/C15H15IN2O3S/c1-18(2)22(20,21)14-8-3-5-11(9-14)15(19)17-13-7-4-6-12(16)10-13/h3-10H,1-2H3,(H,17,19)
• InChI Key: PZCGHQSDISYZSU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)I
• Molecular Formula: C15H15IN2O3S
• Molecular Weight: 430.3 g/mol

Description

3-(dimethylsulfamoyl)-N-(3-iodophenyl)benzamide is a useful research compound. Its molecular formula is C15H15IN2O3S and its molecular weight is 430.3 g/mol. The purity is usually 95%.
The exact mass of the compound 3-[(dimethylamino)sulfonyl]-N-(3-iodophenyl)benzamide is 429.98481 g/mol and the complexity rating of the compound is 490. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymers and Material Science

Research involving aromatic polyamides, polyimides, and polyureas that contain sulfonyl and amino groups, similar to 3-[(dimethylamino)sulfonyl]-N-(3-iodophenyl)benzamide, indicates applications in material science, specifically in creating new polymers with specific solubility and stability characteristics. For instance, polymers incorporating similar functional groups exhibit solubility in organic solvents like tetrahydrofuran and chloroform and display thermal stability, which could be useful in designing materials with specific mechanical and chemical properties (Jui-kun Lin et al., 1990).

Medicinal Chemistry and Drug Design

Compounds featuring sulfonyl and amino functionalities have been explored for their biological activities. A study on novel benzenesulfonamide derivatives highlights their potential in medicinal chemistry, especially in antitumor activity against specific cell lines and their interaction with enzymes like thymidylate synthase. This suggests that 3-[(dimethylamino)sulfonyl]-N-(3-iodophenyl)benzamide could serve as a scaffold for developing new therapeutic agents with anticancer properties (Asmaa M. Fahim & Mona A. Shalaby, 2019).

Environmental Science and Herbicide Development

The structural modification of sulfonylurea herbicides to enhance their environmental compatibility points towards the application of sulfonyl and amino group-containing compounds in developing eco-friendly pesticides. Research indicates that introducing specific functional groups can significantly affect herbicidal activity and soil degradation rates, suggesting potential environmental applications of 3-[(dimethylamino)sulfonyl]-N-(3-iodophenyl)benzamide in the formulation of herbicides with controlled degradation behaviors (X. Hua et al., 2016).

Photophysical Studies and Sensor Development

The synthesis and study of compounds with sulfonyl and amino functionalities for the development of fluorescent molecular probes and sensors demonstrate their utility in chemical sensing and biological imaging. Such compounds can exhibit solvatochromic behavior, making them useful in designing sensors for detecting specific ions or molecules in environmental and biological samples (Z. Diwu et al., 1997).